Cas no 2229227-59-0 (1-2-(methoxymethyl)oxan-2-ylcyclopropane-1-carbaldehyde)

• Product Name: 1-2-(methoxymethyl)oxan-2-ylcyclopropane-1-carbaldehyde
• CAS No: 2229227-59-0
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6198265
• PubChem ID: 165779797
• Update Time: 2025-05-27

1-2-(methoxymethyl)oxan-2-ylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-2-(methoxymethyl)oxan-2-ylcyclopropane-1-carbaldehyde
• 2229227-59-0
• 1-[2-(methoxymethyl)oxan-2-yl]cyclopropane-1-carbaldehyde
• EN300-1736816

• Inchi： 1S/C11H18O3/c1-13-9-11(4-2-3-7-14-11)10(8-12)5-6-10/h8H,2-7,9H2,1H3
• InChI Key： SCJIRGBDVKGDIJ-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)C1(C=O)CC1

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-2-(methoxymethyl)oxan-2-ylcyclopropane-1-carbaldehyde

Research Brief on 1-2-(methoxymethyl)oxan-2-ylcyclopropane-1-carbaldehyde (CAS: 2229227-59-0): Recent Advances and Applications

1-2-(methoxymethyl)oxan-2-ylcyclopropane-1-carbaldehyde (CAS: 2229227-59-0) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane and oxane structural motifs, has shown promise in various applications, including drug synthesis, medicinal chemistry, and material science. Recent studies have explored its potential as a key intermediate in the development of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and biological activity of 1-2-(methoxymethyl)oxan-2-ylcyclopropane-1-carbaldehyde. The study highlighted its role as a precursor in the synthesis of cyclopropane-containing drugs, which are known for their enhanced metabolic stability and bioavailability. The compound's aldehyde functionality was found to facilitate selective modifications, enabling the development of derivatives with improved pharmacological properties.

Another notable advancement was reported in a 2024 ACS Chemical Biology article, where the compound was utilized in the design of enzyme inhibitors targeting bacterial pathogens. The study demonstrated that derivatives of 1-2-(methoxymethyl)oxan-2-ylcyclopropane-1-carbaldehyde exhibited potent inhibitory effects against key enzymes involved in bacterial cell wall synthesis, suggesting its potential as a scaffold for new antibiotics. The researchers employed computational modeling and in vitro assays to validate the compound's efficacy, paving the way for further preclinical studies.

Beyond its pharmaceutical applications, 1-2-(methoxymethyl)oxan-2-ylcyclopropane-1-carbaldehyde has also been explored in material science. A recent Chemical Communications publication detailed its use in the synthesis of functionalized polymers with tunable properties. The compound's ability to act as a cross-linking agent was leveraged to create materials with enhanced mechanical strength and thermal stability, opening new avenues for industrial applications.

Despite these promising developments, challenges remain in the large-scale production and optimization of 1-2-(methoxymethyl)oxan-2-ylcyclopropane-1-carbaldehyde. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further refinement. Additionally, the compound's stability under physiological conditions requires thorough investigation to ensure its suitability for long-term therapeutic use. Future research directions may focus on streamlining synthesis protocols and expanding the scope of its applications in drug discovery and beyond.

In conclusion, 1-2-(methoxymethyl)oxan-2-ylcyclopropane-1-carbaldehyde (CAS: 2229227-59-0) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and functional versatility make it a promising candidate for diverse applications, from drug development to advanced materials. Continued exploration of its properties and potential will undoubtedly contribute to advancements in these fields.